3-[4-Amino-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-5-yl]-1-(1,3-benzodioxol-5-yl)pyrrolidine-2,5-dione

• Molecular Formula: C19H19N5O6
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 3-(4-amino-2-morpholin-4-yl-6-oxo-1H-pyrimidin-5-yl)-1-(1,3-benzodioxol-5-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C19H19N5O6/c20-16-15(17(26)22-19(21-16)23-3-5-28-6-4-23)11-8-14(25)24(18(11)27)10-1-2-12-13(7-10)30-9-29-12/h1-2,7,11H,3-6,8-9H2,(H3,20,21,22,26)
• InChI Key: FTIVEQMIHWUILT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=C(C(=O)N2)C3CC(=O)N(C3=O)C4=CC5=C(C=C4)OCO5)N

Description

This compound is a complex heterocyclic molecule with an intriguing structure. Let’s break it down:

Chemical Name: 3-[4-Amino-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-5-yl]-1-(1,3-benzodioxol-5-yl)pyrrolidine-2,5-dione

Structure: It consists of several fused rings, including a pyrrolidine ring, a benzodioxole ring, and a pyrimidine ring.

Functional Groups:

Preparation Methods

The synthetic routes for this compound can vary, but here are some common methods:

Multistep Synthesis: Typically involves the assembly of the various substructures (morpholine, benzodioxole, pyrrolidine, and pyrimidine) through sequential reactions.

Key Reactions:

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions due to its functional groups.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction conditions and starting materials.

Scientific Research Applications

Medicine: Investigated for potential pharmaceutical applications due to its diverse functional groups.

Antiviral, Anticancer, and Anti-inflammatory Properties: Research is ongoing to explore its effects on various diseases.

Biological Studies: Used as a probe to study cellular processes.

Mechanism of Action

Targets: The compound likely interacts with specific receptors or enzymes due to its structural features.

Pathways: Further studies are needed to elucidate the exact mechanisms.

Comparison with Similar Compounds

Uniqueness: Its combination of heterocyclic rings and functional groups sets it apart.

Similar Compounds: Other indole derivatives, pyrrolidines, and pyrimidines.